Cas no 2171917-60-3 (3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol
• CAS No: 2171917-60-3
• MF: C₁₁H₂₂N₄O₂
• MW: 242.317982196808
• CID: 6234880
• PubChem ID: 165600219
• Update Time: 2025-07-17

3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol
• 2171917-60-3
• EN300-1596079
• 3-[4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H22N4O2/c1-8(17-4)10-9(5-12)13-14-15(10)6-11(2,3)7-16/h8,16H,5-7,12H2,1-4H3
• InChI Key： XYLQBQLKCGODPY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(=C(CN)N=N1)C(C)OC

Computed Properties

• Exact Mass: 242.17427596g/mol
• Monoisotopic Mass: 242.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol

Introduction to 3-4-(Aminomethyl)-5-(1-Methoxyethyl)-1H-1,2,3-Triazol-1-yl-2,2-Dimethylpropan-1-ol (CAS No. 2171917-60-3)

3-4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol (CAS No. 2171917-60-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the aminomethyl and methoxyethyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. The 1,3-dipolar cycloaddition reaction between an azide and an alkyne is a key step in the formation of the triazole ring. This method is highly efficient and allows for the introduction of various functional groups, making it a versatile approach for the synthesis of complex molecules.

Recent studies have highlighted the potential of 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial targets in cancer therapy. The ability to modulate kinase activity makes this compound a promising candidate for the development of targeted cancer treatments.

In addition to its potential as an enzyme inhibitor, 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. Its stability in plasma and tissues further supports its potential as a drug candidate for oral administration.

Toxicity studies have indicated that 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments to ensure its safety profile before advancing to clinical trials. Preclinical toxicity studies have not reported any significant adverse effects at relevant dose levels.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-2,2-dimethylpropan-1-ol in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. These trials are designed to assess the pharmacokinetics and pharmacodynamics of the compound in healthy volunteers and patients with specific diseases. The data from these trials will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 3-4-(aminomethyl)-5-(methoxyemthyl)---H-,,-,-triazo-,-yl-,-dimet-,-propa-,-om (CAS No. 20760-) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represent a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.